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Compound of Interest

Compound Name: Arisanlactone D

Cat. No.: B13448508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Arisanlactone D, a nortriterpene lactone isolated from the fruits of Schisandra arisanensis.

The data presented herein, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry

(MS), and Infrared (IR) spectroscopy, are essential for the identification, characterization, and

further investigation of this natural product in drug discovery and development.

Spectroscopic Data
The spectroscopic data for Arisanlactone D were elucidated from the publication

"Nortriterpene Lactones from the Fruits of Schisandra arisanensis" in the Journal of Natural

Products. In this study, Arisanlactone D is referred to as compound 4.

Mass Spectrometry (MS)
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was used to

determine the molecular formula of Arisanlactone D.
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Parameter Value

Molecular Formula C₂₉H₃₆O₉

Measured m/z 551.2255 [M + Na]⁺

Calculated m/z 551.2257

Infrared (IR) Spectroscopy
The IR spectrum of Arisanlactone D indicates the presence of hydroxyl, ester, and olefinic

functional groups.

Frequency (cm⁻¹) Functional Group Assignment

3446 O-H stretching (hydroxyl)

1771 C=O stretching (ester)

1654 C=C stretching (olefinic)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data were acquired in deuterated chloroform (CDCl₃) at 500 MHz and 125

MHz, respectively.

Table 1: ¹H NMR Data for Arisanlactone D (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 5.86 d 6.0

2 2.50 m

2 2.13 m

3 4.61 s

5 2.06 d 13.0

6 4.29 d 13.0

7 4.54 s

11α 2.23 m

11β 1.83 m

12α 1.95 m

12β 1.65 m

15 2.92 d 5.0

16 2.08 m

17 2.65 d 10.0

21 1.05 s

23 1.24 s

24 1.20 s

25 1.18 s

26 1.12 s

27 1.80 s

28 3.75 s

OAc 2.12 s

Table 2: ¹³C NMR Data for Arisanlactone D (125 MHz, CDCl₃)
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Position δC (ppm)

1 108.7

2 43.6

3 173.7

4 48.9

5 54.8

6 81.6

7 87.3

8 141.2

9 132.8

10 44.2

11 35.1

12 29.8

13 41.5

14 50.1

15 45.9

16 38.2

17 52.1

20 73.7

21 22.3

22 39.8

23 28.1

24 25.9

25 25.7
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26 21.8

27 21.1

28 52.9

29 170.5

OAc 170.2, 21.2

Experimental Protocols
The following methodologies were employed for the acquisition of the spectroscopic data.

General Experimental Procedures
Optical rotations were measured on a JASCO P-1020 polarimeter. IR spectra were recorded on

a JASCO FT/IR-4100 spectrometer. NMR spectra were acquired on a Varian Unity INOVA 500

spectrometer. HRESIMS data were obtained using a Bruker APEX II spectrometer.

Isolation of Arisanlactone D
The dried and powdered fruits of S. arisanensis were extracted with acetone. The resulting

extract was subjected to a series of chromatographic separations, including silica gel column

chromatography and preparative HPLC, to yield pure Arisanlactone D.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded in CDCl₃ on a 500 MHz

spectrometer. Chemical shifts are reported in ppm relative to the residual solvent signal (δH

7.26 and δC 77.0 for CDCl₃).

Mass Spectrometry: HRESIMS was performed on a Bruker APEX II mass spectrometer

using electrospray ionization in the positive ion mode.

IR Spectroscopy: The IR spectrum was recorded on a JASCO FT/IR-4100 spectrometer with

KBr pellets.
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Workflow for Spectroscopic Analysis of Natural
Products
The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a novel natural product like Arisanlactone D using spectroscopic methods.
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Caption: Workflow for Natural Product Spectroscopic Analysis.
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To cite this document: BenchChem. [Spectroscopic Profile of Arisanlactone D: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13448508#spectroscopic-data-for-arisanlactone-d-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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